N-(1,1-Dioxothietan-3-yl)-N-methylprop-2-enamide

• IUPAC Name: N-(1,1-dioxothietan-3-yl)-N-methylprop-2-enamide
• InChI: InChI=1S/C7H11NO3S/c1-3-7(9)8(2)6-4-12(10,11)5-6/h3,6H,1,4-5H2,2H3
• InChI Key: YBXPCZQRZWXPFF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CS(=O)(=O)C1)C(=O)C=C
• Molecular Formula: C7H11NO3S
• Molecular Weight: 189.23 g/mol

Description

“N-(1,1-Dioxothietan-3-yl)-N-methylprop-2-enamide” is a chemical compound that has been studied in the context of heterocyclic compounds. It is related to 3,5-substituted 1-(1,1-dioxothietan-3-yl)-1,2,4-triazoles, which have been prepared by treating NH-1,2,4-triazole sodium salts with 3,5-dibromo-1-(1,1-dioxothietan-3-yl)-1,2,4-triazole.

Synthesis Analysis

The synthesis of related compounds involves the use of 3,5-dibromo-1-(1,1-dioxothietan-3-yl)-1,2,4-triazole as a dioxothietanylating reagent. The reaction of the NH-1,2,4-triazoles with this compound in tert-butanol in the presence of sodium tert-butoxide gives the N-dioxothietanylation products.

Molecular Structure Analysis

The molecular structure of “N-(1,1-Dioxothietan-3-yl)-N-methylprop-2-enamide” and related compounds has been confirmed through elemental analysis data, IR and 1H NMR spectroscopy.

Chemical Reactions Analysis

The reactions of 3,5-dibromo-1-(1,1-dioxothietan-3-yl)-1,2,4-triazole with the sodium salts of unsymmetrical 1,2,4-triazoles can occur at the positions 1, 2, and 4 of the triazole ring. In the reaction of 3,5-dibromo-1-(1,1-dioxothietan-3-yl)-1,2,4-triazole with the unsubstituted 1,2,4-triazole, addition occurs at the N-1 atom.